![molecular formula C16H14N4O2 B2505357 6-methyl-3-((4-phenoxyphenyl)amino)-1,2,4-triazin-5(4H)-one CAS No. 685853-13-8](/img/structure/B2505357.png)
6-methyl-3-((4-phenoxyphenyl)amino)-1,2,4-triazin-5(4H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-methyl-3-((4-phenoxyphenyl)amino)-1,2,4-triazin-5(4H)-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly known as MPT and is a member of the triazine family. MPT has been found to have a wide range of applications in the field of medicinal chemistry, agriculture, and material science.
Scientific Research Applications
Herbicide in Sugar Beet Cultivation
6-methyl-3-((4-phenoxyphenyl)amino)-1,2,4-triazin-5(4H)-one: serves as an effective herbicide in sugar beet cultivation. Its primary role is to control broadleaf weeds such as lamb’s quarters, wild mustard, and shepherd’s purse. When applied post-emergence (typically during the 2-4 leaf stage), it selectively targets these weeds while sparing sugar beets. The recommended dosage ranges from 5 to 15 grams of active ingredient per 100 square meters .
Synthesis and Preparation
Two primary synthetic routes lead to the production of 6-methyl-3-((4-phenoxyphenyl)amino)-1,2,4-triazin-5(4H)-one:
- Method 2 : Starting from 3-(methoxycarbonyl)aminophenol, treatment with dimethyl aniline followed by exposure to light generates chloromethyl (3-methoxycarbonylaminophenyl)carbamate. This intermediate reacts with sodium carbonate and 3-methyl aniline to yield the final product .
Safety Considerations
- Environmental Impact : No observed mutagenic, carcinogenic, or teratogenic effects. LC50 for fish (carp) is 50 mg/L .
Physical Properties
properties
IUPAC Name |
6-methyl-3-(4-phenoxyanilino)-4H-1,2,4-triazin-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N4O2/c1-11-15(21)18-16(20-19-11)17-12-7-9-14(10-8-12)22-13-5-3-2-4-6-13/h2-10H,1H3,(H2,17,18,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDBCHVBVTXSTBY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(NC1=O)NC2=CC=C(C=C2)OC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-methyl-3-((4-phenoxyphenyl)amino)-1,2,4-triazin-5(4H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.